2-[1-(3-methoxybenzyl)-4-(tetrahydro-2H-pyran-4-yl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-[(3-methoxyphenyl)methyl]-4-(oxan-4-yl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C19H30N2O3/c1-23-19-4-2-3-16(13-19)14-20-8-9-21(15-18(20)5-10-22)17-6-11-24-12-7-17/h2-4,13,17-18,22H,5-12,14-15H2,1H3
• InChI Key: KPCFZKYFKHDEPZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CCN(CC2CCO)C3CCOCC3
• Molecular Formula: C19H30N2O3
• Molecular Weight: 334.5 g/mol
• Solubility: 46.3 [ug/mL] (The mean of the results at pH 7.4)

Description

2-[1-(3-methoxybenzyl)-4-(tetrahydro-2H-pyran-4-yl)-2-piperazinyl]ethanol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[1-(3-methoxybenzyl)-4-(tetrahydro-2H-pyran-4-yl)-2-piperazinyl]ethanol is not fully understood, but it is believed to modulate the activity of certain neurotransmitters, such as dopamine and serotonin, by binding to their receptors and altering their function. This compound may also interact with other cellular targets, such as ion channels and enzymes, to produce its effects.
Biochemical and Physiological Effects:
2-[1-(3-methoxybenzyl)-4-(tetrahydro-2H-pyran-4-yl)-2-piperazinyl]ethanol has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter activity, the inhibition of cancer cell growth, and the potential as a scaffold for drug development. However, further studies are needed to fully understand the extent of its effects and potential applications.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[1-(3-methoxybenzyl)-4-(tetrahydro-2H-pyran-4-yl)-2-piperazinyl]ethanol in lab experiments is its potential as a scaffold for drug development. This compound may provide a starting point for the development of new drugs with improved pharmacological properties. However, one of the limitations is the lack of understanding of its mechanism of action, which may hinder its use in certain experiments.

Future Directions

There are several future directions for the study of 2-[1-(3-methoxybenzyl)-4-(tetrahydro-2H-pyran-4-yl)-2-piperazinyl]ethanol. One direction is to further investigate its mechanism of action and cellular targets to better understand its effects and potential applications. Another direction is to explore its potential as an anticancer agent and to develop new drugs based on its scaffold. Finally, studies may focus on its potential therapeutic applications in the treatment of neurological disorders.

Scientific Research Applications

2-[1-(3-methoxybenzyl)-4-(tetrahydro-2H-pyran-4-yl)-2-piperazinyl]ethanol has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug development. In neuroscience, this compound has been shown to modulate the activity of certain neurotransmitters, such as dopamine and serotonin, and may have potential therapeutic applications in the treatment of neurological disorders. In cancer research, 2-[1-(3-methoxybenzyl)-4-(tetrahydro-2H-pyran-4-yl)-2-piperazinyl]ethanol has been shown to inhibit the growth of certain cancer cells and may have potential as an anticancer agent. In drug development, this compound has been studied as a potential scaffold for the development of new drugs with improved pharmacological properties.